1-[2-Oxo-2-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)ethyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-oxo-2-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H20N2O3/c21-15-6-7-16(22)20(15)10-17(23)19-11-18(12-19)8-14(9-18)13-4-2-1-3-5-13/h1-5,14H,6-12H2
• InChI Key: UZYTZZYSTXENEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

The compound “1-[2-Oxo-2-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)ethyl]pyrrolidine-2,5-dione” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, has been described. The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound likely involves a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a spiro[3.3]heptane structure, which is a seven-membered ring with one nitrogen atom. The exact structure would depend on the specific arrangement and bonding of these components.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. Given the interest in pyrrolidine and spirocyclic structures in drug discovery, this compound could potentially be of interest in the development of new pharmaceuticals.